Cas no 1160256-20-1 (2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride
• CAS No: 1160256-20-1
• MF: C₂₀H₁₇Cl₂NO
• MW: 358.261083364487
• MDL: MFCD03422865
• CID: 4682322
• Update Time: 2025-10-15

2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-SEC-BUTYLPHENYL)-8-CHLOROQUINOLINE-4-CARBONYL CHLORIDE
• 2-(4-(sec-Butyl)phenyl)-8-chloroquinoline-4-carbonyl chloride
• BBL014774
• STL197183
• R7560
• 8-chloro-2-[4-(sec-butyl)phenyl]quinoline-4-carbonyl chloride
• 2-[4-(butan-2-yl)phenyl]-8-chloroquinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 8-chloro-2-[4-(1-methylpropyl)phenyl]-
• 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride

• MDL： MFCD03422865
• Inchi： 1S/C20H17Cl2NO/c1-3-12(2)13-7-9-14(10-8-13)18-11-16(20(22)24)15-5-4-6-17(21)19(15)23-18/h4-12H,3H2,1-2H3
• InChI Key： ITWIHPFZOQCATQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3C=CC(=CC=3)C(C)CC)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride

Comprehensive Overview of 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride (CAS No. 1160256-20-1)

2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride (CAS No. 1160256-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, which combines a chloroquinoline core with a sec-butylphenyl substituent. The presence of the carbonyl chloride functional group makes it a versatile intermediate for further chemical modifications, particularly in the synthesis of amides and esters.

In recent years, the demand for high-purity chemical intermediates like 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its potential role in developing targeted therapies and small-molecule inhibitors. The compound's structural complexity and reactivity make it a valuable building block for designing novel bioactive molecules.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride?" The synthesis typically involves multi-step organic reactions, starting from readily available quinoline precursors. Key steps often include Friedel-Crafts acylation, chlorination, and functional group interconversion. Advanced techniques like HPLC purification and spectroscopic characterization (NMR, MS) are crucial for ensuring the compound's purity and identity.

The 8-chloroquinoline moiety in this compound is particularly noteworthy, as it shares structural similarities with several FDA-approved drugs. This has led to increased research into its potential biological activities, including possible antimicrobial and anti-inflammatory properties. However, it's important to note that these potential applications are still under investigation and require extensive clinical validation.

From a material science perspective, 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride has shown promise in the development of organic electronic materials. Its conjugated system and electron-withdrawing groups make it interesting for applications in OLED technology and organic semiconductors. These applications align with current trends in green chemistry and sustainable material development.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry environment away from moisture due to the reactivity of the carbonyl chloride group. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical.

The global market for specialty chemicals like 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride is expected to grow significantly in the coming years, driven by increasing R&D investments in pharmaceutical intermediates and advanced materials. Manufacturers are focusing on improving synthetic efficiency and yield optimization to meet the growing demand from research institutions and industrial laboratories.

Analytical methods for quality control of this compound typically involve reverse-phase HPLC with UV detection, complemented by mass spectrometric analysis for confirmation of molecular weight. The compound's chromatographic behavior and spectral properties are well-documented in scientific literature, facilitating its identification and purity assessment.

Recent advancements in computational chemistry have enabled better understanding of this compound's molecular properties and reactivity patterns. Density functional theory (DFT) calculations have provided insights into its electronic structure and potential reaction pathways, aiding in the design of more efficient synthetic protocols.

For researchers interested in structure-activity relationships, modifications of the sec-butylphenyl group or the chlorine substituent position have shown significant effects on the compound's physical and chemical properties. This tunability makes 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride an attractive scaffold for medicinal chemistry applications.

As with many specialty organic compounds, the commercial availability of 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride varies depending on market demand. Most suppliers offer it in research quantities with typical purity grades ranging from 95% to 98%. Custom synthesis services are also available for researchers requiring larger quantities or specific isotopic labeling.

The compound's patent landscape reveals several applications in various technological fields, particularly in pharmaceutical formulations and material coatings. However, the exact nature of these applications is often protected as proprietary information, highlighting the compound's commercial potential.

Environmental considerations for this compound include proper waste disposal procedures and assessment of its ecological impact. While comprehensive ecotoxicological data may be limited for this specific compound, general guidelines for handling organochlorine compounds should be followed to minimize environmental release.

Future research directions for 2-(4-Sec-butylphenyl)-8-chloroquinoline-4-carbonyl chloride may focus on expanding its utility in catalysis, exploring its potential in supramolecular chemistry, or developing more sustainable synthetic routes. The compound's versatility ensures it will remain an important subject of study in organic and medicinal chemistry for years to come.